Cas no 921125-10-2 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide
• CAS No: 921125-10-2
• MF: C₁₂H₉F₂N₅O₂S₂
• MW: 357.3589656353
• CID: 6025141
• PubChem ID: 16825890
• Update Time: 2025-10-16

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]thiophene-2-sulfonamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)thiophene-2-sulfonamide
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}thiophene-2-sulfonamide
• AKOS024625954
• 921125-10-2
• F2071-0239

• Inchi： 1S/C12H9F2N5O2S2/c13-9-4-3-8(6-10(9)14)19-11(16-17-18-19)7-15-23(20,21)12-2-1-5-22-12/h1-6,15H,7H2
• InChI Key： DTAYLZAHGSSTFY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(F)C(F)=C3)N=NN=2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 357.01657322g/mol
• Monoisotopic Mass: 357.01657322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide

Research Brief on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide (CAS: 921125-10-2)

Recent studies on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide (CAS: 921125-10-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and sulfonamide moieties, has demonstrated significant biological activity, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural elucidation via NMR and mass spectrometry has confirmed its stability under physiological conditions, making it a viable candidate for further preclinical studies.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), enzymes implicated in inflammation and cancer metastasis. In vitro assays using human cell lines have shown dose-dependent inhibition of COX-2 and MMP-9, with IC50 values in the nanomolar range. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and metastatic cancers, where these enzymes play a critical role.

In vivo studies in rodent models have further corroborated the compound's efficacy. Administration of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide resulted in significant reduction of inflammatory markers and tumor growth inhibition, with minimal adverse effects. Pharmacokinetic analyses indicated favorable bioavailability and half-life, supporting its development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its specificity and therapeutic index. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials, paving the way for new treatment modalities in inflammatory and oncologic diseases.

In conclusion, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-sulfonamide represents a promising candidate in the chemical biology and medicinal chemistry landscape. Its dual inhibitory activity against COX-2 and MMPs, coupled with favorable pharmacokinetic properties, underscores its potential as a multifunctional therapeutic agent. Future studies will be critical in addressing current limitations and unlocking its full clinical potential.